Cas no 69404-44-0 (Dimethyl (2-phenylethyl)phosphonate)

Dimethyl (2-phenylethyl)phosphonate structure
69404-44-0 structure
Product Name:Dimethyl (2-phenylethyl)phosphonate
CAS No:69404-44-0
MF:C10H15O3P
MW:214.198064088821
CID:2799307
PubChem ID:22923156
Update Time:2025-04-21

Dimethyl (2-phenylethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • 69404-44-0
    • DTXSID30628933
    • DTXCID60579686
    • Dimethyl (2-phenylethyl)phosphonate
    • SCHEMBL7292178
    • Inchi: 1S/C10H15O3P/c1-12-14(11,13-2)9-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
    • InChI Key: XOEHRNWOAAHZFK-UHFFFAOYSA-N
    • SMILES: P(CCC1C=CC=CC=1)(=O)(OC)OC

Computed Properties

  • Exact Mass: 214.07588133g/mol
  • Monoisotopic Mass: 214.07588133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.5Ų
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